4-{5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 3-pyridin-4-yl-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H7F4N3O2/c15-8-5-9(16)12(18)13(11(8)17)22-6-10-20-14(21-23-10)7-1-3-19-4-2-7/h1-5H,6H2
• InChI Key: FEQBPIIFZDWLFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NOC(=N2)COC3=C(C(=CC(=C3F)F)F)F
• Molecular Formula: C14H7F4N3O2
• Molecular Weight: 325.22 g/mol

Description

4-{5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 4-{5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves its ability to bind to metal ions, such as copper and zinc, and form a complex that exhibits fluorescence. In photodynamic therapy, the compound is activated by light, which causes it to produce reactive oxygen species that can induce cell death in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have low toxicity and high selectivity for metal ions, making it a promising candidate for various applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is its high selectivity for metal ions, which makes it useful for detecting and measuring metal ion concentrations in biological samples. However, its use as a photosensitizer in photodynamic therapy is limited by its low solubility in water.

Future Directions

There are many future directions for research on 4-{5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One area of research could focus on improving the compound's solubility in water to enhance its potential as a photosensitizer in photodynamic therapy. Another area of research could investigate the compound's potential as a fluorescent probe for the detection of other metal ions, such as iron and mercury. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of the compound and its potential applications in various fields.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its high selectivity for metal ions makes it useful for detecting and measuring metal ion concentrations in biological samples, and its potential use as a photosensitizer in photodynamic therapy makes it a promising candidate for cancer treatment. Further research is needed to fully understand the compound's potential and limitations.

Synthesis Methods

The synthesis of 4-{5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves the reaction of 2,3,5,6-tetrafluorobenzyl alcohol with 2-amino-5-chloropyridine in the presence of triethylamine and triphosgene. The resulting intermediate is then reacted with sodium azide and copper(I) iodide to obtain the final product.

Scientific Research Applications

4-{5-[(2,3,5,6-tetrafluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has various scientific research applications, including its use as a fluorescent probe for the detection of metal ions, such as copper and zinc. It has also been investigated for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.